molecular formula C13H19NO2 B1597408 Cyclohexylamine benzoate CAS No. 3129-92-8

Cyclohexylamine benzoate

Cat. No. B1597408
CAS RN: 3129-92-8
M. Wt: 221.29 g/mol
InChI Key: CIFYUXXXOJJPOL-UHFFFAOYSA-N
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Description

Cyclohexylamine Benzoate is a white crystalline powder . It is used in a variety of applications, including as a pharmaceutical intermediate and a volatile corrosion inhibitor .


Synthesis Analysis

Cyclohexylamine, a precursor to Cyclohexylamine Benzoate, can be synthesized from benzene, hydroxylamine, and hydrogen under mild conditions . A bi-functional supported catalyst Ru–V 2 O 5 /MCM-41 is prepared and characterized for this process .


Molecular Structure Analysis

The molecular formula of Cyclohexylamine Benzoate is C13H19NO2 . The molecular weight is 221.30 .


Physical And Chemical Properties Analysis

Cyclohexylamine Benzoate is a white crystalline powder . It has a molecular weight of 221.30 and a melting point of 192.0°C .

Scientific Research Applications

Summary of the Application

Cyclohexylamine benzoate is used in the stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions . This method provides a way to create highly functionalized cyclohexylamine derivatives that were previously inaccessible .

Methods of Application or Experimental Procedures

The process involves an unprecedented intermolecular [4 + 2] cycloaddition of benzocyclobutylamines with α-substituted vinylketones, enabled by photoredox catalysis . This protocol has excellent features, such as full atom economy, good functional-group compatibility, mild reaction conditions, and an overall redox-neutral process .

Results or Outcomes

The method enables the creation of highly functionalized cyclohexylamine derivatives in moderate to good yields with excellent diastereoselectivities . An asymmetric version of this cycloaddition was also investigated, and moderate to good enantioselectivity could be effectively realized with excellent diastereoselectivity .

2. Volatile Corrosion Inhibitor (VCI) Coatings for Metal

Summary of the Application

Cyclohexylamine benzoate is used as a volatile corrosion inhibitor (VCI) in coatings for metal . These compounds have the ability to vaporize and condense on the surface of the ferrous or nonferrous material, making the substrate less susceptible to corrosion .

Methods of Application or Experimental Procedures

VCI compounds form a monomolecular layer over the metal surface, thereby preventing the electrochemical reactions on the metal surface which lead to corrosion . The typically used VCI compounds include sodium nitrite, benzotriazole, dicyclohexylammonium nitrite, dicyclohexylammonium benzoate, and cyclohexylamine benzoate .

Results or Outcomes

VCI coatings are user-friendly replacements for solvent- and oil-based corrosion inhibitor paints . Unlike sticky or tacky products, the VCI coatings do not attract dirt or dust .

3. Sulfenamide-Based Reagents for Vulcanization

Summary of the Application

Cyclohexylamine benzoate is used as a precursor to sulfenamide-based reagents, which are used as accelerators for vulcanization . Vulcanization is a chemical process that converts natural rubber or related polymers into more durable materials by adding sulfur or other equivalent curatives or accelerators .

Methods of Application or Experimental Procedures

The process involves the reaction of cyclohexylamine benzoate with sulfur to form sulfenamide-based reagents . These reagents are then used to accelerate the vulcanization process .

Results or Outcomes

The use of sulfenamide-based reagents as accelerators for vulcanization results in rubber materials with improved durability and resistance to heat and chemical attack .

4. Pharmaceutical Intermediate

Summary of the Application

Cyclohexylamine benzoate is used as an intermediate in the synthesis of various pharmaceuticals . It is a building block for pharmaceuticals such as mucolytics, analgesics, and bronchodilators .

Methods of Application or Experimental Procedures

The specific methods of application or experimental procedures can vary widely depending on the specific pharmaceutical being synthesized . Generally, cyclohexylamine benzoate is reacted with other compounds under controlled conditions to form the desired pharmaceutical .

Results or Outcomes

The use of cyclohexylamine benzoate as a pharmaceutical intermediate allows for the synthesis of a wide range of pharmaceuticals, including mucolytics, analgesics, and bronchodilators .

5. Artificial Sweetener

Summary of the Application

Cyclohexylamine benzoate is a precursor to cyclamate , a popular artificial sweetener . Cyclamate is used in a wide range of low-calorie and sugar-free food and beverage products .

Methods of Application or Experimental Procedures

Cyclohexylamine benzoate is reacted with other compounds under controlled conditions to form cyclamate . The resulting sweetener is then used in the formulation of various food and beverage products .

Results or Outcomes

The use of cyclamate as an artificial sweetener allows for the creation of low-calorie and sugar-free food and beverage products . This can be beneficial for individuals who are trying to reduce their sugar intake or manage their weight .

6. Volatile Corrosion Inhibitor (VCI) Coatings for Metal

Summary of the Application

Cyclohexylamine benzoate is used as a volatile corrosion inhibitor (VCI) in coatings for metal . These compounds have the ability to vaporize and condense on the surface of the ferrous or nonferrous material, making the substrate less susceptible to corrosion .

Methods of Application or Experimental Procedures

VCI compounds form a monomolecular layer over the metal surface, thereby preventing the electrochemical reactions on the metal surface which lead to corrosion . The typically used VCI compounds include sodium nitrite, benzotriazole, dicyclohexylammonium nitrite, dicyclohexylammonium benzoate, and cyclohexylamine benzoate .

Results or Outcomes

VCI coatings are user-friendly replacements for solvent- and oil-based corrosion inhibitor paints . Unlike sticky or tacky products, the VCI coatings do not attract dirt or dust .

Safety And Hazards

Cyclohexylamine, a component of Cyclohexylamine Benzoate, is considered hazardous. It’s flammable, and containers may explode when heated . It’s harmful if swallowed or in contact with skin, and it causes severe skin burns and eye damage . It’s also suspected of damaging fertility .

Future Directions

Cyclohexylamine Benzoate is used as a volatile corrosion inhibitor . Volatile corrosion inhibitors are predominantly used as a method of temporary protection . They have the ability to vaporize and condense on the surface of the ferrous or nonferrous material and make the substrate less susceptible to corrosion . Future research may focus on improving the efficiency and effectiveness of these inhibitors.

properties

IUPAC Name

benzoic acid;cyclohexanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6O2.C6H13N/c8-7(9)6-4-2-1-3-5-6;7-6-4-2-1-3-5-6/h1-5H,(H,8,9);6H,1-5,7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIFYUXXXOJJPOL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)N.C1=CC=C(C=C1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cyclohexylamine benzoate

CAS RN

3129-92-8
Record name Cyclohexylammonium benzoate
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Record name Benzoic acid, compd. with cyclohexanamine (1:1)
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Record name Cyclohexylamine benzoate
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Record name Benzoic acid, compd. with cyclohexanamine (1:1)
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Record name Benzoic acid, compound with cyclohexylamine (1:1)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
31
Citations
P Lemberge, S Lievens, R Pellet - NACE CORROSION, 2007 - onepetro.org
… Examples of such VPIs are dicyclohexylamine benzoate, hexamethyleneimine nitrobenzoate, cyclohexylamine benzoate, morpholine nitrite, benzylamine, morpholine, etc. …
Number of citations: 0 onepetro.org
U Rammelt, S Koehler, G Reinhard - Corrosion, 2011 - meridian.allenpress.com
… In cyclohexylamine benzoate as well as in cyclohexylamine nitrate solution, the surface looks shiny but with small corroding points after 1 h of immersion. The R pol = 9 kΩ in the …
Number of citations: 8 meridian.allenpress.com
FA Ansari, C Verma, YS Siddiqui… - … of Corrosion and …, 2018 - pdfs.semanticscholar.org
… , cyclohexylamine benzoate and di-isopropylamine nitrile are presented in Figure 1 [46, 47, 53]. … heat of sublimation of DICHAN, cyclohexylamine benzoate and di-isopropylamine nitrile. …
Number of citations: 70 pdfs.semanticscholar.org
A Subramanian, M Natesan, VS Muralidharan… - Corrosion, 2000 - onepetro.org
During World War II, it became essential to protect military equipment and replacement parts against rusting during storage and climatic conditions. Many of these packaging procedures …
Number of citations: 99 onepetro.org
KR Ansari, A Singh, AK Alanazi, MA Quraishi - Eco-Friendly Corrosion …, 2022 - Elsevier
The corrosion inhibition of ferrous and nonferrous metals during transportation under atmospheric conditions requires the compound that consists of strong surface adsorption, …
Number of citations: 0 www.sciencedirect.com
YN Ma, Y Gao, Y Ma, Y Wang, H Ren… - Journal of the American …, 2022 - ACS Publications
… To our delight, the corresponding product 33 was obtained in a good yield at 70 C when cyclohexylamine benzoate was used. 2,2-Difluoroethanamine benzoate, which contains the …
Number of citations: 32 pubs.acs.org
N Domantsevych, B Yatsychyn - PRODUCT PACKAGE - igwt.uek.krakow.pl
To safeguard the materials used for packaging and storage of electronic devices and equipment are additional requirements nominated, which combine functions of conservation and …
Number of citations: 3 www.igwt.uek.krakow.pl
B Valdez‐Salas, M Schorr‐Wiener… - Corrosion inhibitors in …, 2020 - Wiley Online Library
The vapor phase corrosion inhibitors (VPCIs), also called volatile corrosion inhibitors, are a potential corrosion prevention strategy. This chapter describes the basics and fundamentals …
Number of citations: 3 onlinelibrary.wiley.com
ESM Sherif - The role of colloidal systems in environmental …, 2014 - Elsevier
… are of the amine salt type, such as dicyclohexylamine nitrate (Dichan R ), dicyclohexylamine carbonate (CHC R ), cyclohexylamine m-nitro benzoate, and cyclohexylamine benzoate. In …
Number of citations: 10 www.sciencedirect.com
M Mitry, A El-Araby, S Kaptein, RAT Serya… - … Sciences Ain Shams …, 2020 - journals.ekb.eg
Flaviviridae family comprises the flavivirus genotype that represents a significant world health problem as it includes the Yellow fever virus (YFV) and Zika virus (ZIKV) which are …
Number of citations: 2 journals.ekb.eg

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